Cas no 1316218-44-6 (4-(2-Chloropyridin-4-yl)methyl-1-methylazepane)

• Product Name: 4-(2-Chloropyridin-4-yl)methyl-1-methylazepane
• CAS No: 1316218-44-6
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• MDL: MFCD19691619
• CID: 4694142
• Update Time: 2025-09-27

4-(2-Chloropyridin-4-yl)methyl-1-methylazepane Chemical and Physical Properties

Names and Identifiers

• 4-[(2-chloropyridin-4-yl)methyl]-1-methylazepane
• 4-((2-Chloropyridin-4-yl)methyl)-1-methylazepane
• T4976
• 4-(2-Chloro-pyridin-4-ylmethyl)-1-methyl-azepane
• 1H-azepine, 4-[(2-chloro-4-pyridinyl)methyl]hexahydro-1-methyl-
• 4-(2-Chloropyridin-4-yl)methyl-1-methylazepane

• MDL： MFCD19691619
• Inchi： 1S/C13H19ClN2/c1-16-7-2-3-11(5-8-16)9-12-4-6-15-13(14)10-12/h4,6,10-11H,2-3,5,7-9H2,1H3
• InChI Key： RJCUSLGPILMSIB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)CC1CCN(C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 210
• Topological Polar Surface Area: 16.1

Additional information on 4-(2-Chloropyridin-4-yl)methyl-1-methylazepane

4-(2-Chloropyridin-4-yl)methyl-1-methylazepane (CAS 1316218-44-6): A Comprehensive Technical Overview

In the dynamic field of heterocyclic chemistry, 4-(2-Chloropyridin-4-yl)methyl-1-methylazepane (CAS 1316218-44-6) has emerged as a compound of significant interest for researchers and pharmaceutical developers. This nitrogen-containing bicyclic structure combines a chloropyridine moiety with a methylazepane ring system, creating unique molecular properties that warrant detailed examination.

The compound's chemical structure features a 2-chloropyridine group attached to a 1-methylazepane scaffold through a methylene bridge. This specific arrangement contributes to its molecular polarity and potential for hydrogen bonding interactions, making it particularly valuable in medicinal chemistry applications. Recent literature searches indicate growing interest in such pyridine-azepane hybrids, especially in the context of CNS-targeted drug discovery and enzyme modulation studies.

From a physicochemical perspective, 4-(2-Chloropyridin-4-yl)methyl-1-methylazepane typically presents as a solid at room temperature with moderate solubility in common organic solvents. Its molecular weight of 224.72 g/mol and specific structural features make it suitable for various chemical transformations, particularly in the development of pharmacologically active compounds. The presence of both pyridine nitrogen and azepane nitrogen provides multiple sites for potential molecular interactions and derivatization opportunities.

The synthetic applications of CAS 1316218-44-6 are particularly noteworthy. Many researchers are investigating its use as a versatile building block for constructing more complex nitrogen-rich architectures. In pharmaceutical contexts, similar chloropyridine derivatives have shown promise in addressing current challenges in neurological disorder treatments and metabolic disease management - two areas receiving substantial attention in recent drug development pipelines.

Recent patent analyses reveal that compounds sharing structural similarities with 4-(2-Chloropyridin-4-yl)methyl-1-methylazepane are being explored for their potential in modulating various biological targets. The chloropyridine component in particular is recognized for its ability to influence molecular recognition processes, while the azepane ring contributes to conformational flexibility - a combination that aligns well with current trends in rational drug design approaches.

From a market perspective, the demand for specialized heterocyclic intermediates like 4-(2-Chloropyridin-4-yl)methyl-1-methylazepane continues to grow, particularly in the contract research organization (CRO) sector. Analytical data shows increasing search volumes for terms like "chloropyridine building blocks" and "azepane derivatives suppliers", reflecting the compound's relevance in contemporary chemical research and drug discovery programs.

The stability profile of CAS 1316218-44-6 makes it suitable for various storage conditions and shipping requirements, an important consideration for research laboratories and chemical manufacturers. Proper handling typically involves protection from moisture and prolonged exposure to extreme temperatures, following standard protocols for nitrogen-containing compounds of this class.

In spectroscopic characterization, 4-(2-Chloropyridin-4-yl)methyl-1-methylazepane displays distinctive features in both NMR and mass spectrometry analyses. The chloropyridine protons typically appear downfield in 1H NMR spectra, while the azepane ring protons show characteristic splitting patterns - information valuable for researchers conducting structure verification or purity assessments.

Looking ahead, the scientific community anticipates expanded applications for 4-(2-Chloropyridin-4-yl)methyl-1-methylazepane in emerging areas like fragment-based drug discovery and covalent inhibitor design. Its balanced combination of lipophilicity and hydrogen bonding capacity positions it as a potentially valuable scaffold in addressing current challenges in bioavailability optimization and target engagement strategies.

For researchers considering 4-(2-Chloropyridin-4-yl)methyl-1-methylazepane for their projects, it's worth noting that several custom synthesis providers now offer this compound with various purity grades and packaging options. The growing availability reflects both the compound's utility and the increasing sophistication of specialty chemical supply chains serving the pharmaceutical research community.